1-oxo-N~4~-(3-pyridylmethyl)-2-(3,4,5-trimethoxyphenyl)-1,2-dihydro-4-isoquinolinecarboxamide

• Molecular Formula: C25H23N3O5
• Molecular Weight: 445.5 g/mol
• IUPAC Name: 1-oxo-N-(pyridin-3-ylmethyl)-2-(3,4,5-trimethoxyphenyl)isoquinoline-4-carboxamide
• InChI: InChI=1S/C25H23N3O5/c1-31-21-11-17(12-22(32-2)23(21)33-3)28-15-20(18-8-4-5-9-19(18)25(28)30)24(29)27-14-16-7-6-10-26-13-16/h4-13,15H,14H2,1-3H3,(H,27,29)
• InChI Key: OXYYEFRSIUMYFQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)N2C=C(C3=CC=CC=C3C2=O)C(=O)NCC4=CN=CC=C4

Description

This compound belongs to the isoquinolinecarboxamide class, characterized by a 1,2-dihydroisoquinoline core substituted with a 3,4,5-trimethoxyphenyl group at position 2 and a 3-pyridylmethyl carboxamide moiety at position 2.

Comparison with Similar Compounds

Antineoplastic Agents: Combretastatin Analogs

Structural Similarities :

• The 3,4,5-trimethoxyphenyl group is a critical pharmacophore in combretastatin A-4 (CA-4, 1a ), a natural tubulin polymerization inhibitor .
• Key Differences: CA-4 prodrugs (e.g., 1m, 1n) incorporate phosphate groups to improve water solubility, whereas the target compound lacks such modifications .

Pharmacological Profiles :

Compound	Target Pathway	Bioavailability	Notes
DM-11 ()	Kinase inhibition	Moderate	Dichlorobenzyl substituent
Compound 67 ()	Cannabinoid receptors	Low	Adamantyl group enhances lipophilicity
Target Compound	Hypothesized: Tubulin	Unknown	Pyridylmethyl may improve CNS penetration

The pyridylmethyl group in the target compound could enhance blood-brain barrier permeability compared to adamantyl or morpholinophenyl groups in analogs .